Cas no 103698-08-4 (Methyl 3-nitropyridine-2-carboxylate)
Methyl 3-nitropyridine-2-carboxylate is a nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as a building block for heterocyclic compounds, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The nitro and ester functional groups offer multiple sites for further chemical modifications, enabling diverse derivatization pathways. The compound exhibits good stability under standard handling conditions, facilitating its use in multistep synthetic routes. Its well-defined structure and consistent purity make it a reliable reagent for researchers developing novel pyridine-based compounds. The product is typically supplied with high purity to ensure reproducibility in synthetic applications.
103698-08-4 structure
Product Name:Methyl 3-nitropyridine-2-carboxylate
CAS No:103698-08-4
MF:C7H6N2O4
MW:182.133541584015
MDL:MFCD09953158
CID:1056571
PubChem ID:556105
Update Time:2025-10-06
Methyl 3-nitropyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-nitropicolinate
- 3-nitro-2-Pyridinecarboxylic acid methyl ester
- methyl 3-nitropyridine-2-carboxylate
- 2-Pyridinecarboxylic acid, 3-nitro-, methyl ester
- AC1LBDQZ
- AG-K-79600
- CTK6J1283
- Methyl 3-nitro-2-pyridinecarboxylate
- QC-6593
- GTYLRDGENQOVTL-UHFFFAOYSA-N
- FCH878646
- 7039AJ
- Methyl 3-nitro-2-pyridinecarboxylate #
- SY013590
- AX8280673
- MFCD09953158
- DTXSID50339418
- methyl3-nitropyridine-2-carboxylate
- AKOS006310685
- A896380
- 103698-08-4
- DB-059034
- 3-Nitro-pyridine-2-carboxylic acid methyl ester
- AS-44477
- AC-23563
- InChI=1/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H
- CS-0316717
- SB52542
- 3-nitro-2-Pyridine carboxylic acid Methyl ester
- Methyl 3-nitropyridine-2-carboxylate
-
- MDL: MFCD09953158
- Inchi: 1S/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H3
- InChI Key: GTYLRDGENQOVTL-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CC=CN=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 182.03278
- Monoisotopic Mass: 182.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85
- XLogP3: 0.9
Experimental Properties
- PSA: 82.33
Methyl 3-nitropyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178336-10g |
Methyl 3-nitropicolinate |
103698-08-4 | 95% | 10g |
$438 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00965-1g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97% | 1g |
¥1539.0 | 2023-09-05 | |
| Apollo Scientific | OR470250-1g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 1g |
£133.00 | 2023-08-31 | ||
| Apollo Scientific | OR470250-5g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 5g |
£413.00 | 2023-08-31 | ||
| Chemenu | CM178336-1g |
Methyl 3-nitropicolinate |
103698-08-4 | 95% | 1g |
$311 | 2022-06-14 | |
| eNovation Chemicals LLC | D685967-1g |
Methyl 3-Nitropyridine-2-carboxylate |
103698-08-4 | 97% | 1g |
$310 | 2024-07-20 | |
| Aaron | AR0094IN-100mg |
Methyl 3-Nitropyridine-2-Carboxylate |
103698-08-4 | 97% | 100mg |
$105.00 | 2025-02-10 | |
| Aaron | AR0094IN-250mg |
Methyl 3-Nitropyridine-2-Carboxylate |
103698-08-4 | 97% | 250mg |
$123.00 | 2025-02-10 | |
| Aaron | AR0094IN-1g |
Methyl 3-Nitropyridine-2-Carboxylate |
103698-08-4 | 97% | 1g |
$361.00 | 2025-02-10 | |
| 1PlusChem | 1P0094AB-100mg |
METHYL 3-NITROPYRIDINE-2-CARBOXYLATE |
103698-08-4 | 95% | 100mg |
$158.00 | 2023-12-26 |
Methyl 3-nitropyridine-2-carboxylate Related Literature
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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